Cas no 4740-00-5 (3-Methylthiolane)

• Product Name: 3-Methylthiolane
• CAS No: 4740-00-5
• MF: C₅H₁₀S
• MW: 102.197900295258
• MDL: MFCD01839340
• CID: 45276
• PubChem ID: 138337
• Update Time: 2025-04-18

3-Methylthiolane Chemical and Physical Properties

Names and Identifiers

• 3-Methylthiolane
• 3-Methyl tetrahydrothiophene
• Tetrahydro-3-methylthiophene
• 3-Methyltetrahydrothiopheneneat
• 3-Methyl-tetrahydro-thiophen
• 3-Methylthiacyclopentane
• rac-3-Methylthiolan
• Thiophene,tetrahydro-3-methyl
• DLABLFPCTXRQMY-UHFFFAOYSA-N
• AKOS006276547
• EN300-222437
• 3-Methyltetrahydrothiophene
• CS-0452737
• FT-0692243
• A827214
• MFCD01839340
• Thiophene, tetrahydro-3-methyl-
• SCHEMBL193257
• DTXSID20871097
• AS-39225
• 4740-00-5

• MDL： MFCD01839340
• Inchi： 1S/C5H10S/c1-5-2-3-6-4-5/h5H,2-4H2,1H3
• InChI Key： DLABLFPCTXRQMY-UHFFFAOYSA-N
• SMILES： S1CCC(C)C1

Computed Properties

• Exact Mass: 102.05000
• Monoisotopic Mass: 102.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.959
• Melting Point: -81.16°C
• Boiling Point: 138.34°C
• Flash Point: 28.1°C
• Refractive Index: 1.4902
• PSA: 25.30000
• LogP: 1.75940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes